Buprenorphine

• CAS No.: 52485-79-7
• Product Name: Buprenorphine
• Molecular Formula: C29H41NO4
• Molecular Weight: 467.6 g/mol
• IUPAC Name: (1S,2S,6R,14R,15R,16R)-5-(cyclopropylmethyl)-16-[(2S)-2-hydroxy-3,3-dimethylbutan-2-yl]-15-methoxy-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11-trien-11-ol
• Standard InChI: InChI=1S/C29H41NO4/c1-25(2,3)26(4,32)20-15-27-10-11-29(20,33-5)24-28(27)12-13-30(16-17-6-7-17)21(27)14-18-8-9-19(31)23(34-24)22(18)28/h8-9,17,20-21,24,31-32H,6-7,10-16H2,1-5H3/t20-,21-,24-,26+,27-,28+,29-/m1/s1
• Standard InChIKey: RMRJXGBAOAMLHD-XDSMJGGHSA-N
• Isomeric SMILES: C[C@]([C@H]1C[C@@]23CC[C@@]1([C@H]4[C@@]25CCN([C@@H]3CC6=C5C(=C(C=C6)O)O4)CC7CC7)OC)(C(C)(C)C)O
• SMILES: CC(C)(C)C(C)(C1CC23CCC1(C4C25CCN(C3CC6=C5C(=C(C=C6)O)O4)CC7CC7)OC)O
• Canonical SMILES: CC(C)(C)C(C)(C1CC23CCC1(C4C25CCN(C3CC6=C5C(=C(C=C6)O)O4)CC7CC7)OC)O
• Appearance: Solid powder
• Physical Description: Solid
• Description: Buprenorphine is a DEA Schedule III controlled substance. Substances in the DEA Schedule III have a potential for abuse less than substances in Schedules I or II and abuse may lead to moderate or low physical dependence or high psychological dependence.; Buprenorphine is an orally available, semisynthetic opioid analgesic, which is used as an analgesic and for management of opioid dependence. Therapy with buprenorphine has not been associated with serum enzyme elevations, and clinically apparent liver injury has been reported largely with overdose and abuse (intravenous administration of the sublingual formulation).; Buprenorphine, also known as temgesic or buprenorfina, belongs to the class of organic compounds known as phenanthrenes and derivatives. These are polycyclic compounds containing a phenanthrene moiety, which is a tricyclic aromatic compound with three non-linearly fused benzene. Buprenorphine is a drug which is used for the treatment of moderate to severe pain, peri-operative analgesia, and opioid dependence. Buprenorphine is considered to be a practically insoluble (in water) and relatively neutral molecule. Buprenorphine has been detected in multiple biofluids, such as urine and blood. Within the cell, buprenorphine is primarily located in the membrane (predicted from logP). In humans, buprenorphine is involved in the buprenorphine action pathway. Buprenorphine is a potentially toxic compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 53152-21-9 (hydrochloride)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 6029 M; 6029-M; 6029M; Buprenex; Buprenorphine; Buprenorphine Hydrochloride; Buprex; Hydrochloride, Buprenorphine; Prefin; RX 6029 M; RX-6029-M; RX6029M; Subutex; Temgésic; Temgesic
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• PubChem Compound: 644073
• Last Modified: Nov 11 2021